Cas no 2229190-89-8 (3-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229190-89-8
• MF: C₁₆H₂₉NO₄
• MW: 299.405765295029
• CID: 6052628
• PubChem ID: 165966637
• Update Time: 2025-06-08

3-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229190-89-8
• EN300-1875018
• 3-(1-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C16H29NO4/c1-14(2,3)11(17-13(20)21-15(4,5)6)9-10(12(18)19)16(9,7)8/h9-11H,1-8H3,(H,17,20)(H,18,19)
• InChI Key： FQHKTBCOTOFVPX-UHFFFAOYSA-N
• SMILES： OC(C1C(C)(C)C1C(C(C)(C)C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 299.20965841g/mol
• Monoisotopic Mass: 299.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Overview of 3-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229190-89-8)

The compound 3-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229190-89-8) is a highly specialized organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a cyclopropane core and a tert-butoxycarbonyl (Boc) protecting group, makes it a valuable intermediate in the development of bioactive compounds. Researchers and industry professionals frequently search for this compound due to its role in peptide synthesis and drug discovery, aligning with current trends in precision medicine and small-molecule therapeutics.

One of the key features of 3-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid is its sterically hindered cyclopropane ring, which contributes to its stability and reactivity profile. This structural attribute is particularly relevant in the context of enzyme inhibition and receptor modulation, areas of high interest in modern pharmacology. The presence of the Boc group further enhances its utility, as it allows for selective deprotection under mild conditions, a critical factor in multi-step synthetic routes.

In recent years, the demand for custom synthesis intermediates like CAS No. 2229190-89-8 has surged, driven by advancements in high-throughput screening and combinatorial chemistry. This compound is often referenced in discussions about fragment-based drug design (FBDD), a cutting-edge approach to identifying novel therapeutic agents. Its compatibility with solid-phase peptide synthesis (SPPS) also makes it a preferred choice for researchers working on peptidomimetics and bioconjugation strategies.

From a synthetic chemistry perspective, 3-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid exemplifies the growing importance of chiral building blocks in asymmetric synthesis. Its quaternary carbon centers and rigid cyclopropane framework pose interesting challenges and opportunities for stereocontrol, a topic frequently explored in academic and industrial settings. The compound’s relevance extends to green chemistry initiatives, where its efficient synthesis and minimal waste generation align with sustainability goals.

Another notable aspect of this compound is its potential role in addressing drug resistance, a pressing issue in antimicrobial and anticancer research. The cyclopropane moiety is known to enhance metabolic stability, a property highly sought after in the design of next-generation therapeutics. This connection has led to increased interest in CAS No. 2229190-89-8 among researchers investigating structure-activity relationships (SAR) and pharmacokinetic optimization.

In summary, 3-(1-{(tert-butoxy)carbonylamino}-2,2-dimethylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid represents a versatile and scientifically significant compound with broad applicability in medicinal chemistry and beyond. Its structural complexity, combined with its functional group diversity, positions it as a key player in the ongoing evolution of targeted drug delivery and molecular engineering. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about innovative chemical solutions for global health challenges.